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Compound of Interest

Compound Name: 9(2)-Tetradecenoyl chloride

Cat. No.: B8262219

For researchers, scientists, and professionals in drug development, the proper handling and
disposal of reactive chemical reagents like 9(Z)-Tetradecenoyl chloride is a critical
component of laboratory safety and environmental responsibility. This guide provides essential
information on the safe disposal of 9(Z)-Tetradecenoyl chloride, emphasizing procedural
steps and immediate safety measures.

Chemical and Physical Properties

A summary of the key quantitative data for 9(Z)-Tetradecenoyl chloride is presented below,
offering a quick reference for its physical and chemical characteristics.

Property Value Source
Molecular Formula C14H25CIO [1]
Molecular Weight 244.8 g/mol [1]
Density 0.939 g/cm3 (at 25°C / 77°F)

Boiling Point 44 - 46 °C (111 - 115 °F)

Melting Point -130 °C (-202 °F)

Partition Coefficient (log Pow) 2.1 (at 25°C/ 77°F)

Pre-Disposal and Handling Precautions
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Before commencing any disposal procedures, it is imperative to adhere to the following safety
protocols. This substance is classified as hazardous, with the potential to cause skin and eye
irritation, and may be harmful if swallowed, inhaled, or in contact with skin. It is also suspected
of causing genetic defects and cancer and may cause damage to organs through prolonged
exposure.

Personal Protective Equipment (PPE):
o Eye/Face Protection: Wear tightly fitting safety goggles with side-shields.[2]
o Skin Protection: Chemical-resistant gloves and impervious clothing are mandatory.[2][3]

» Respiratory Protection: All handling should be conducted in a well-ventilated area, preferably
under a chemical fume hood, to avoid inhaling vapors.[3]

Incompatible Materials:

Water[4]

Strong bases[4]

Alcohols[4]

Amines[4]
Storage:

o Store in a tightly closed container in a dry, cool, and well-ventilated place, away from heat
and sources of ignition.[2] The product should be stored in a freezer for long-term stability.[1]

Step-by-Step Disposal Procedure

The disposal of 9(Z)-Tetradecenoyl chloride must be managed as hazardous waste. Do not
dispose of this chemical into drains or the environment.[2][5]

» Neutralization of Small Quantities (for spills or residual amounts):

o Work in a chemical fume hood.
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[e]

Slowly and cautiously add the 9(Z)-Tetradecenoyl chloride to a beaker containing a
solution of sodium bicarbonate or a mixture of soda ash and slaked lime.

[e]

Stir the mixture gently. Be prepared for a reaction as the acyl chloride is neutralized.

o

Once the reaction has ceased, check the pH of the solution to ensure it is neutral.

[¢]

The resulting solution should be collected in a designated hazardous waste container.

Container Management:

o Empty containers should be triple-rinsed with an appropriate solvent (e.g., acetone or
ethanol). The rinsate must be collected and treated as hazardous waste.

o Do not wash the container with water until it has been thoroughly decontaminated.

o Decontaminated containers can then be disposed of according to institutional guidelines
for chemical waste.

Disposal of Contaminated Materials:

o Any materials used for spill cleanup, such as absorbent pads, sand, or silica gel, must be
placed in a sealed, labeled container for hazardous waste disposal.[4]

o Contaminated PPE should be removed carefully and disposed of as hazardous waste.
Waste Collection and Labeling:

o All waste containing 9(Z)-Tetradecenoyl chloride or its byproducts must be collected in a
clearly labeled, sealed, and appropriate hazardous waste container.

o The label should include the chemical name, associated hazards, and the date of
accumulation.

Final Disposal:

o Arrange for the collection of the hazardous waste by your institution's Environmental
Health and Safety (EHS) department or a licensed chemical waste disposal contractor.[4]
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[6]

Emergency Procedures

o Skin Contact: Immediately remove all contaminated clothing and rinse the affected skin with
water and soap for at least 15 minutes.[2][4] Seek immediate medical attention.[4]

o Eye Contact: Rinse cautiously with water for several minutes, removing contact lenses if
present and easy to do.[7] Continue rinsing for at least 15 minutes and seek immediate
medical attention.[4]

 Inhalation: Move the person to fresh air. If breathing is difficult, administer oxygen. If not
breathing, provide artificial respiration.[3][4] Seek immediate medical attention.[4]

¢ Ingestion: Do NOT induce vomiting. Rinse the mouth with water and call a physician or
poison control center immediately.[2][4]

Disposal Workflow Diagram
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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